Cas no 1695607-62-5 (4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 1695607-62-5
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 5747739
• PubChem ID: 103317973
• Update Time: 2025-10-30

4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1695607-62-5
• EN300-1119096
• 4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine

• Inchi： 1S/C8H17N3/c1-3-6-5-7(4-2)11-8(9)10-6/h6-7H,3-5H2,1-2H3,(H3,9,10,11)
• InChI Key： XLBVUGDPOPQTTR-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CC)CC1CC

Computed Properties

• Exact Mass: 155.142247555g/mol
• Monoisotopic Mass: 155.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine

4,6-Diethyl-1,4,5,6-Tetrahydropyrimidin-2-Amine: A Comprehensive Overview

4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine, also known by its CAS registry number CAS No. 1695607-62-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of tetrahydropyrimidines, which are derivatives of pyrimidine with a partially hydrogenated ring structure. The presence of ethyl groups at the 4 and 6 positions introduces steric and electronic effects that can influence its chemical reactivity and biological activity.

The synthesis of 4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine typically involves multi-step reactions that include alkylation and reduction processes. Recent advancements in catalytic methods have enabled more efficient pathways for the preparation of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the tetrahydro ring system with high yield and selectivity.

In terms of applications, this compound has shown potential in various areas. One notable application is its role as an intermediate in drug discovery programs targeting central nervous system disorders. The amine functionality at position 2 makes it a versatile building block for constructing bioactive molecules. Studies have demonstrated that derivatives of this compound exhibit activity against certain enzymes implicated in neurodegenerative diseases.

From a structural standpoint, the molecule's conformational flexibility is a key factor in its interactions with biological targets. Computational modeling techniques have been employed to study the conformational preferences of CAS No. 1695607-62-5, providing insights into its binding modes with proteins. These studies highlight the importance of both hydrophobic interactions and hydrogen bonding in determining its bioavailability and efficacy.

The toxicological profile of this compound has also been a subject of recent investigations. Preclinical studies indicate that it exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 4,6-Diethyl-1,4,5,6-tetrahydropyrimidin-2-amine represents a valuable compound with diverse applications across chemical and pharmaceutical industries. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development and material science.